N-(3-chloro-2-fluorophenyl)-3-(4-cyanophenyl)-[1,2,4]triazolo[4,3-a]pyrazine-5-carboxamide

• Molecular Formula: C19H10ClFN6O
• Molecular Weight: 392.8 g/mol
• IUPAC Name: N-(3-chloro-2-fluorophenyl)-3-(4-cyanophenyl)-[1,2,4]triazolo[4,3-a]pyrazine-5-carboxamide
• InChI: InChI=1S/C19H10ClFN6O/c20-13-2-1-3-14(17(13)21)24-19(28)15-9-23-10-16-25-26-18(27(15)16)12-6-4-11(8-22)5-7-12/h1-7,9-10H,(H,24,28)
• InChI Key: IDMCTWULSGGMQZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)F)NC(=O)C2=CN=CC3=NN=C(N23)C4=CC=C(C=C4)C#N

Description

OSM-S-205 is a compound with applications in various fields due to its unique properties. It is known for its high rigidity and precision, making it suitable for measurement devices and inspection systems

Chemical Reactions Analysis

As mentioned earlier, the specific reactions that OSM-S-205 undergoes are not well-documented

Oxidation and Reduction: OSM-S-205 may participate in redox reactions due to its functional groups.

Substitution Reactions: If OSM-S-205 contains reactive sites (such as halogens or leaving groups), it could undergo substitution reactions.

Common Reagents and Conditions: Without precise data, we can’t specify reagents or conditions. standard organic chemistry reagents (e.g., acids, bases, catalysts) would likely play a role.

Major Products: The products formed from OSM-S-205 reactions would depend on the specific reaction type and conditions.

Scientific Research Applications

OSM-S-205’s applications extend across scientific disciplines:

Chemistry: Researchers might explore its reactivity, stability, and potential catalytic properties.

Biology: OSM-S-205 could be used in cell studies or as a probe for specific biological processes.

Medicine: Its pharmacological properties remain speculative, but it could be investigated for therapeutic purposes.

Industry: OSM-S-205’s precision and rigidity make it valuable for manufacturing and quality control.

Mechanism of Action

Unfortunately, the exact mechanism by which OSM-S-205 exerts its effects remains unknown. Further research is needed to identify its molecular targets and pathways.

Comparison with Similar Compounds

While I don’t have a direct list of similar compounds, researchers may compare OSM-S-205 with other rigid and precise materials. Its uniqueness lies in its combination of properties, which sets it apart from existing compounds.

Remember that OSM-S-205’s detailed information is scarce, but its potential applications make it an intriguing subject for further investigation. If you have any specific questions or need additional details, feel free to ask